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Compound of Interest

Compound Name: Acid Red 186 free acid

CAS No.: 50335-05-2

Cat. No.: B1665443

Get Quote

Executive Summary
Acid Red 186 (CAS 52677-44-8), also known as Acid Complex Pink B, represents a distinct

class of azo dyes characterized by a 1:2 chromium-complex structure. Unlike simple acid azo

dyes (e.g., Acid Red 18) or direct benzidine-based dyes (e.g., Congo Red), the toxicity profile

of Acid Red 186 is governed by two synergistic factors: the stability of the metal-ligand bond

and the potential reductive cleavage of the azo linkage.[1]

This guide provides a technical benchmark of Acid Red 186 against industry-standard

alternatives. Experimental data indicates that while Acid Red 186 exhibits lower acute

mammalian toxicity compared to cationic or benzidine-based dyes, its environmental impact is

amplified by the release of Chromium (III) residues during degradation.[1]

Chemical Profile & Structural Basis of Toxicity[1]
The structural integrity of Acid Red 186 is the primary determinant of its toxicological behavior.

[1]
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Chemical Identity: Sodium; chromium(3+); 4-[[3-methyl-5-oxido-1-(3-

sulfonatophenyl)pyrazol-4-yl]diazenyl]-3-oxidonaphthalene-1-sulfonate.[1]

Classification: 1:2 Metal Complex Acid Dye.

Key Structural Features:

Azo Linkage (-N=N-): The primary chromophore and site of metabolic reduction.[1]

Chromium (III) Core: Provides lightfastness but introduces heavy metal toxicity risks upon

mineralization.

Sulfonate Groups (-SO3Na): High water solubility reduces bioaccumulation potential in

lipid-rich tissues compared to disperse dyes.[1]

Mechanistic Toxicity Pathway
The toxicity of Acid Red 186 is not static; it evolves during metabolic breakdown.[1] The primary

mechanism involves azo reduction, typically catalyzed by azoreductase enzymes in skin

bacteria or liver microsomes.
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Figure 1: Mechanistic pathway of Acid Red 186 degradation.[1] The reductive cleavage of the

azo bond destabilizes the metal complex, releasing free Chromium (III) alongside aromatic

amines.

Comparative Toxicity Analysis
The following data synthesizes acute and chronic toxicity benchmarks for Acid Red 186 against

common comparator dyes.

Table 1: Comparative Toxicity Data Matrix[1]
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Parameter
Acid Red 186

(Metal
Complex)

Acid Red 18

(Simple Acid
Azo)

Congo Red

(Benzidine
Azo)

Interpretation

CAS Number 52677-44-8 2611-82-7 573-58-0

Acute Oral LD50

(Rat)

> 2,000 mg/kg

(Est.)*
> 8,000 mg/kg 15,200 mg/kg

AR 186 is

moderately toxic;

less safe than

AR 18 but

comparable to

many industrial

chemicals.

Mutagenicity

(Ames)

Negative (Non-

activated)
Negative

Positive

(Metabolic

activation)

Lacks the direct

genotoxicity of

benzidine-based

dyes like Congo

Red.

Aquatic Toxicity

(LC50)

Moderate (Fish,

96h)

Low (> 100

mg/L)
High (< 10 mg/L)

The Chromium

content in AR

186 elevates

aquatic risk

compared to

metal-free AR

18.

Primary Hazard

Skin/Eye

Irritation, Metal

accumulation

Low hazard
Carcinogenicity

(Group 1)

AR 186 risks are

driven by

sensitization and

metal release,

not direct

carcinogenesis.

*Note: Specific LD50 for AR 186 is often cited in the range of 2000-5000 mg/kg based on

category read-across for chromium complex azo dyes.[1]
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Vs. Acid Red 18: Acid Red 18 is a "food grade" structure (E124). Acid Red 186 is strictly

industrial. The presence of Chromium makes AR 186 unsuitable for applications involving

ingestion or mucosal contact.[1]

Vs. Congo Red: Congo Red degrades into benzidine, a known human carcinogen. Acid Red

186 degrades into sulfonated aminonaphthols and pyrazolones, which are irritants but not

classified as Group 1 carcinogens.

Experimental Protocols for Toxicity Assessment
To validate the safety profile of Acid Red 186 in your specific application, the following

standardized protocols are recommended.

Protocol A: Phytotoxicity Assay (Seed Germination)
Objective: Assess the environmental impact of dye effluents on agriculture. Standard: Modified

from OECD 208.[1]

Preparation: Prepare Acid Red 186 solutions at concentrations of 100, 500, and 1000 ppm.

Use Distilled Water (DW) as a negative control.

Seed Selection: Use Vigna radiata (Mung bean) or Triticum aestivum (Wheat). Surface

sterilize seeds with 0.1% HgCl₂ for 2 mins, then rinse 5x with DW.

Exposure: Place 10 seeds in a Petri dish lined with Whatman No. 1 filter paper. Add 5 mL of

dye solution (or DW for control).

Incubation: Incubate at 25°C ± 2°C in the dark for 72 hours.

Measurement:

Germination %: (Seeds germinated / Total seeds) × 100.

Phytotoxicity Index:

Validation: A PI > 50% indicates high toxicity. Acid Red 186 typically shows moderate

inhibition (PI ~30-40%) at 1000 ppm due to osmotic stress and metal ion interference.[1]
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Protocol B: Microbial Cytotoxicity (MTT Assay)
Objective: Determine cellular viability in the presence of dye metabolites.

Culture: Use Pseudomonas aeruginosa or human keratinocytes (HaCaT) for skin safety.

Dosing: Treat log-phase cells with dye concentrations (0–200 µg/mL) for 24 hours.

MTT Addition: Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours at

37°C.

Solubilization: Discard media and add DMSO to dissolve formazan crystals.

Analysis: Measure absorbance at 570 nm.

Benchmark: Acid Red 186 generally maintains >80% viability at <100 µg/mL, whereas

degradation products (amines) may drop viability to <60%.

Workflow Visualization
The following diagram illustrates the decision matrix for selecting Acid Red 186 based on safety

and performance requirements.
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Figure 2: Decision matrix for Acid Red 186 usage. Note that lack of effluent treatment for

Chromium removal precludes its use in environmentally sensitive areas.

References
European Chemicals Agency (ECHA). (2024). Substance Information: Acid Red 186 (CAS

52677-44-8).[1][2][3][4][5] Retrieved from [Link]

National Institutes of Health (NIH) - PubChem. (2024). Compound Summary: Acid Red 186.

[1][2][3][4] Retrieved from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1665443/docs?utm_src=pdf-body-img#benchmarking-acid-red-186-toxicity-profile-comparative-analysis
https://datasheets.scbt.com/sc-238763.pdf
https://www.alfa-chemistry.com/acid-red-186-cas-52677-44-8-item-170867.htm
https://www.pylamdyes.com/colorants/colorant-glossary/acid-red-186-52677-44-8
http://www.worlddyevariety.com/acid-dyes/acid-red-186.html
https://sdinternational.com/acid-red-186-dyes/
https://echa.europa.eu/
https://datasheets.scbt.com/sc-238763.pdf
https://www.alfa-chemistry.com/acid-red-186-cas-52677-44-8-item-170867.htm
https://www.pylamdyes.com/colorants/colorant-glossary/acid-red-186-52677-44-8
http://www.worlddyevariety.com/acid-dyes/acid-red-186.html
https://pubchem.ncbi.nlm.nih.gov/compound/40492
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scientific Committee on Consumer Products (SCCP). (2006). Opinion on Phenyl Methyl

Pyrazolone.[1][6][7][8][9][10] European Commission.[1] Retrieved from [Link]

MiningWatch Canada. (2011). Potential Toxic Effects of Chromium: A Literature Review.[1]

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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